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Compound of Interest

Compound Name: 2-Tridecanol

Cat. No.: B154250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the repellent efficacy of 2-tridecanol and its

related methyl ketones against other well-established semiochemicals. The information

presented is based on available experimental data to assist researchers and professionals in

the field of drug development and pest management in their evaluation of these compounds.

Comparative Efficacy of Semiochemicals
The following table summarizes the quantitative data on the repellent efficacy of 2-tridecanone

(a close analog of 2-tridecanol), 2-undecanone, and other major semiochemicals against

various arthropods. Efficacy is presented using metrics such as percentage repellency and

complete protection time (CPT), which is the duration from application to the first confirmed bite

or landing.
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Semiochem
ical

Concentrati
on

Target
Arthropod

Efficacy
Metric

Result Source(s)

2-

Tridecanone

8% (0.63

mg/cm²)

Amblyomma

americanum

(Lone Star

Tick)

% Repellency

at 12h
87% [1]

8% (0.63

mg/cm²)

Dermacentor

variabilis

(American

Dog Tick)

% Repellency

at 15h
72% [1]

2-

Undecanone

8% (0.63

mg/cm²)

Amblyomma

americanum

% Repellency

at 2h
74% [1]

8% (0.63

mg/cm²)

Dermacentor

variabilis

% Repellency

at 2h
75% [1]

7.75% (in

BioUD®)

Mosquitoes

(general)

Complete

Protection

Time

Up to 5 hours [2]

DEET 7-15%
Mosquitoes

(general)

Complete

Protection

Time

Comparable

to 7.75% 2-

Undecanone

23.8%
Mosquitoes

(general)

Mean

Complete

Protection

Time

301.5

minutes

20%

Aedes

aegypti &

Culex

quinquefascia

tus

Mean

Protection

Time

~3 hours (Ae.

aegypti), ~6

hours (Cx.

quinquefascia

tus)

Picaridin 20%
Mosquitoes

(general)

Protection

Time

Up to 12

hours
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IR3535 20%
Mosquitoes

(general)

Protection

Time
Up to 8 hours

7.5%
Mosquitoes

(general)

Mean

Complete

Protection

Time

22.9 minutes

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of efficacy studies. Below

are the protocols for two standard assays used in the evaluation of the semiochemicals

compared in this guide.

Arm-in-Cage Test for Mosquito Repellency
This laboratory-based method is a standard for assessing the efficacy of topical repellents

against mosquitoes.

Objective: To determine the Complete Protection Time (CPT) of a topically applied repellent

against host-seeking female mosquitoes.

Materials:

Test cage (e.g., 40 x 40 x 40 cm)

200-250 host-seeking, non-blood-fed female mosquitoes (e.g., Aedes aegypti, Anopheles

gambiae, or Culex quinquefasciatus), 5-12 days old.

Human volunteers (adhering to ethical guidelines)

Test repellent formulation and a control substance (e.g., ethanol).

Procedure:

Volunteer Preparation: Volunteers must avoid using scented soaps, lotions, or perfumes for

at least 24 hours prior to the test. A defined area (e.g., 300 cm²) on the forearm is marked for

repellent application.
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Repellent Application: A standardized amount of the repellent is applied evenly to the marked

area on one forearm. The other forearm is treated with the control substance.

Acclimation: A 30-minute period is allowed for the repellent to dry on the skin.

Exposure: The volunteer inserts the treated forearm into the mosquito cage for a fixed

period, typically 3 minutes, at regular intervals (e.g., every 30 minutes).

Observation: The number of mosquito landings and probes (attempts to bite) are recorded

during each exposure period.

Endpoint: The test for a given repellent is concluded when a confirmed bite occurs. A

confirmed bite is often defined as a second bite within the same or the next exposure period.

Data Analysis: The CPT is the time from repellent application to the first confirmed bite. The

mean CPT is calculated across all volunteers to determine the average protection time.

Filter Paper Repellency Assay for Ticks
This in-vitro assay is used to evaluate the repellency of a substance against ticks without the

use of a live host.

Objective: To determine the percentage repellency of a compound against host-seeking ticks.

Materials:

Whatman No. 1 filter paper (9 cm diameter)

Petri dishes (9 cm diameter)

Test compound dissolved in a volatile solvent (e.g., absolute ethanol)

Control solvent

Unfed, host-seeking adult ticks (e.g., Amblyomma americanum or Dermacentor variabilis)

Procedure:
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Preparation of Test Arena: A circle of filter paper is cut in half. One half is treated with a

specific concentration of the test compound dissolved in a solvent, and the other half is

treated with the solvent alone (control).

Drying: The treated filter paper halves are allowed to air dry for a set period (e.g., 30

minutes) to ensure the solvent has completely evaporated.

Assembly: The two halves are joined together with tape on the underside and placed in a

petri dish.

Tick Introduction: A set number of ticks (e.g., 5-10) are placed along the center line where

the treated and untreated halves meet.

Observation: The number of ticks on the treated and untreated halves of the filter paper is

recorded at specific time intervals (e.g., every hour for up to 24 hours).

Data Analysis: The percentage repellency is calculated for each time point using the

following formula: % Repellency = [(Number of ticks on control side - Number of ticks on

treated side) / Total number of ticks] x 100

Signaling Pathways
The interaction of semiochemicals with insect sensory systems is fundamental to their repellent

effect. The following diagrams illustrate the proposed signaling pathways for DEET and a

generalized pathway for insect olfaction which is likely relevant for methyl ketones like 2-
tridecanol.
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Caption: Proposed multi-modal signaling pathways for DEET's repellent action.
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Caption: Generalized insect olfactory signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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